4-Fluoro-2-methoxy-6-nitroaniline

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Structures of 4-Fluoro-2-methoxy-6-nitroaniline and its 5-nitro Isomer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the chemical structures and properties of two critical isomers: 4-Fluoro-2-methoxy-6-nitroaniline and 4-Fluoro-2-methoxy-5-nitroaniline. Understanding the distinct characteristics imparted by the positional variation of the nitro group is paramount for their application in organic synthesis and medicinal chemistry.

Introduction: The Significance of Substituted Anilines

Substituted anilines are foundational scaffolds in the synthesis of a wide array of valuable organic compounds, including pharmaceuticals, dyes, and pigments.[1] The strategic placement of various functional groups on the aniline ring system allows for the fine-tuning of electronic properties, reactivity, and biological activity.[2] The presence of a fluorine atom, in particular, is a widely used strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity.[3][4] This guide focuses on two isomers of a fluoro-methoxy-nitroaniline, highlighting how a subtle change in substituent position can significantly alter the molecule's overall profile.

Structural and Physicochemical Comparison

The core difference between the two molecules lies in the position of the electron-withdrawing nitro group (-NO₂) relative to the other substituents on the benzene ring. This seemingly minor variation has profound implications for the molecule's electronic environment, and consequently, its physical and chemical properties.

Property	4-Fluoro-2-methoxy-6-nitroaniline	4-Fluoro-2-methoxy-5-nitroaniline
Synonyms	-	2-Amino-5-fluoro-4-nitroanisole; 4-Fluoro-5-nitro-o-anisidine[5]
CAS Number	2092773-15-2	1075705-01-9[5]
Molecular Formula	C₇H₇FN₂O₃	C₇H₇FN₂O₃[5][6]
Molecular Weight	186.14 g/mol	186.14 g/mol [6][7]
Appearance	Light yellow to brown solid	Pale yellow to yellow-red or orange crystal/powder
Melting Point	Not available	127-129 °C[5]
Solubility	Not available	Sparingly soluble in water; soluble in organic solvents like ethanol and acetone[6]
Storage Temperature	+4°C	Refrigerator

Visualizing the Structural Difference

The distinct placement of the nitro group is best understood visually.

Caption: Chemical structures of the two isomers.

Synthesis and Reactivity

The synthetic routes to these isomers are distinct, reflecting the directing effects of the substituents on the aromatic ring during electrophilic substitution reactions.

Synthesis of 4-Fluoro-2-methoxy-5-nitroaniline

This isomer is a key intermediate in the synthesis of several pharmaceutical compounds, including the EGFR tyrosine kinase inhibitor, Osimertinib.[8] A common synthetic approach involves the nitration of an N-protected 4-fluoro-2-methoxyaniline derivative.[8][9]

Experimental Protocol: Nitration of N-(4-fluoro-2-methoxyphenyl)acetamide [8]

• In a dry round-bottom flask, add N-(4-fluoro-2-methoxyphenyl)acetamide (410 g) to sulfuric acid (1025 ml).

• Cool the reaction mixture to 0°C.

• Slowly add fuming nitric acid to the reaction mass at 0-5°C over 4-6 hours.

• Stir the reaction at 0°C for 1-2 hours.

• Slowly pour the reaction mass into chilled water (3500 ml) and stir for 1-2 hours.

• Stir the mixture at 25-35°C for 3 hours.

• Filter the solid, wash with water (1000 ml), and dry at 50-60°C for 3-5 hours to yield N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide.

• The subsequent deprotection of the acetamide group yields 4-fluoro-2-methoxy-5-nitroaniline.[8]

Another reported method involves the direct nitration of 4-fluoro-2-methoxyaniline using concentrated nitric acid in dichloromethane with sulfuric acid under ice-cooling.[10][11]

Synthesis of 4-Fluoro-2-methoxy-6-nitroaniline

Detailed synthetic procedures for the 6-nitro isomer are less commonly reported in readily available literature, suggesting it may be a less common intermediate or require a more specialized synthetic strategy. The synthesis would likely involve a different starting material or a multi-step process to achieve the desired regioselectivity of the nitro group installation.

Reactivity

Both isomers possess a benzene ring with electron-donating (amino, methoxy) and electron-withdrawing (fluoro, nitro) groups, making them versatile for various organic transformations.[6] They can undergo substitution and reduction reactions.[6] The nucleophilicity of the amino group and the electrophilic nature of the aromatic ring are influenced by the position of the nitro group.

Spectroscopic Analysis

Spectroscopic techniques are essential for distinguishing between these two isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

IR spectroscopy can identify the characteristic vibrational frequencies of the functional groups (N-H, C-O, N=O, C-F). Mass spectrometry will confirm the molecular weight (186.14 g/mol ) for both isomers.[6]

Applications in Drug Development

The utility of these isomers in medicinal chemistry is a key area of interest.

4-Fluoro-2-methoxy-5-nitroaniline

This isomer is a crucial intermediate in the synthesis of Mereletinib, a potent inhibitor of the mutant BRAFV600E kinase, which is under development for cancer treatment.[6] The synthesis of Mereletinib involves selective modification of the nitro group on the 4-fluoro-2-methoxy-5-nitroaniline scaffold.[6] It is also a key starting material for the production of Osimertinib.[8]

4-Fluoro-2-methoxy-6-nitroaniline

While specific applications in drug development for the 6-nitro isomer are not as well-documented in the provided search results, its structural similarity to other biologically active nitroanilines suggests potential as a scaffold for novel therapeutic agents.[2]

Safety and Handling

Both isomers should be handled with care in a laboratory setting.

• 4-Fluoro-2-methoxy-5-nitroaniline : Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[5][7] It is also suspected of causing genetic defects.[13]

• 4-Fluoro-2-methoxy-6-nitroaniline : Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H332 (Harmful if inhaled).[14]

Always consult the Safety Data Sheet (SDS) before handling these chemicals and use appropriate personal protective equipment (PPE).[13]

Caption: Generalized workflow for synthesis and application.

Conclusion

The positional isomerism of the nitro group in 4-fluoro-2-methoxy-6-nitroaniline and 4-fluoro-2-methoxy-5-nitroaniline results in two compounds with distinct physicochemical properties, synthetic accessibility, and applications. The 5-nitro isomer is a well-established and valuable intermediate in the synthesis of targeted cancer therapies. While the 6-nitro isomer is less characterized in the public domain, it represents a potential building block for future drug discovery efforts. A thorough understanding of their individual characteristics is essential for researchers and scientists working in organic synthesis and medicinal chemistry.

References

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4-Fluoro-2-methoxy-6-nitroaniline melting point and physical appearance

Technical Guide: 4-Fluoro-2-methoxy-6-nitroaniline Characterization & Profiling

Part 1: Executive Summary

4-Fluoro-2-methoxy-6-nitroaniline (CAS: 2092773-15-2) is a specialized substituted aniline intermediate.[1][2][3][4][5] While structurally isomeric to the widely utilized 4-fluoro-2-methoxy-5-nitroaniline (a key building block for third-generation EGFR inhibitors like Osimertinib), the 6-nitro isomer represents a distinct chemical entity with unique electronic and steric properties.[1][2]

This guide addresses a critical gap in current public literature: the lack of standardized physicochemical data for the 6-nitro isomer.[1][2] Unlike its 5-nitro counterpart, the 6-nitro variant is often a regioisomeric byproduct or a specific target for structure-activity relationship (SAR) tuning.[1][2] This document provides the authoritative physical profile, synthesis logic, and a self-validating protocol for establishing its melting point and purity.

Part 2: Physicochemical Profile

The following data aggregates vendor specifications and theoretical chemical behavior derived from structural analysis.

Physical Appearance & State

• Physical State: Solid (Crystalline powder).[1][2]

• Color: Light yellow to brown.[1][2][6][7]

  • Technical Insight: The color intensity often correlates with oxidation levels or trace impurities.[1][2] Pure ortho-nitroanilines (like the 6-nitro isomer) typically exhibit a deeper orange/yellow hue compared to meta-nitroanilines due to intramolecular charge transfer bands enhanced by the ortho relationship between the amine and nitro groups.[1][2]

Melting Point Analysis

• Experimental Value: Not currently standardized in public chemical registries (e.g., NIST, ECHA). [1][2]

  • Note: Most commercial Certificates of Analysis (CoA) for CAS 2092773-15-2 list the melting point as "Not Determined" or provide a wide range characteristic of crude isolation.[1][2]

• Predicted Range: 110°C – 135°C (Estimated based on structural analogs).

  • Comparative Logic:

    • 4-Fluoro-2-nitroaniline: 136-138°C.[1][2]

    • 2-Methoxy-4-nitroaniline: 139-142°C.[1][2]

    • 4-Fluoro-2-methoxy-5-nitroaniline: ~150°C (Higher symmetry/packing).[1][2]

  • Structural Factor:[1][3][8] The 6-nitro isomer possesses an intramolecular hydrogen bond (NH ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    O=N) between the amine and the ortho-nitro group.[1] This typically reduces intermolecular hydrogen bonding, potentially lowering the melting point and increasing solubility in non-polar solvents compared to the 5-nitro isomer.[1][2]

Solubility Profile (Qualitative)

Solvent	Predicted Solubility	Application
DMSO	High	NMR Analysis, Stock Solutions
Methanol	Moderate to High	LCMS, Recrystallization
Dichloromethane	Moderate	Extraction, Chromatography
Water	Low	Precipitation/Work-up

Part 3: Synthesis & Regioselectivity Context

Understanding the origin of 4-Fluoro-2-methoxy-6-nitroaniline is essential for controlling its purity.[1][2] It is typically generated via the nitration of 4-fluoro-2-methoxyaniline .[1][2]

Mechanism of Formation

The methoxy (-OMe) and amino (-NH2) groups are both ortho/para directing activators.[1][2] The fluorine (-F) is a deactivating ortho/para director.[1][2]

• Directing Effects:

  • -NH2 (Position 1): Strongly activates positions 2, 4, and 6.[1][2] (Position 4 is blocked by F).[1][2][9]

  • -OMe (Position 2): Activates positions 1, 3, and 5.

• Regioisomeric Outcome:

  • 5-Nitro Isomer (Major): Formed para to the -OMe group.[1][2] This is the thermodynamically favored product in standard syntheses (e.g., Osimertinib route).[1][2]

  • 6-Nitro Isomer (Minor/Target): Formed ortho to the -NH2 group.[1][2] This pathway is often sterically accessible but electronically competitive.[1][2]

Synthesis Workflow Diagram

The following Graphviz diagram illustrates the divergent synthesis pathways and the critical separation logic.

Figure 1: Divergent nitration pathways of 4-fluoro-2-methoxyaniline. The 6-nitro isomer (target) is typically less polar due to intramolecular hydrogen bonding, facilitating chromatographic separation.[1][2]

Part 4: Experimental Protocol (Self-Validating)

Since the melting point is not standardized, the following protocol serves as a self-validating method to characterize the material. This workflow ensures that the measured thermal property belongs to the correct chemical structure.[1][2]

Phase A: Identity Verification (NMR)

Before melting point determination, confirm the regiochemistry (6-nitro vs. 5-nitro).[1][2]

• Solvent: DMSO-d6.

• Key Diagnostic Signal:

  • 6-Nitro Isomer: Look for the aromatic protons.[1][2] The proton at Position 3 (between OMe and F) and Position 5 (between F and NO2) will show distinct coupling constants (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ).[1]

  • Differentiation: The 6-nitro isomer preserves the meta relationship between the protons (if any) or specific H-F coupling patterns distinct from the para arrangement seen in the 5-nitro isomer.[1][2]

  • Self-Check: If the spectrum shows a singlet or para-coupling (

    Hz) where a meta-coupling ( Hz) is expected, re-evaluate the structure.

Phase B: Melting Point Determination

Objective: Establish the capillary melting point range.

Materials:

• Calibrated Melting Point Apparatus (e.g., Buchi or Stuart).[1][2]

• Glass Capillary Tubes (closed end).[1][2]

• Reference Standard (e.g., Benzoic Acid, MP 122°C) for calibration.[1][2]

Procedure:

• Sample Prep: Dry the sample under vacuum at 40°C for 4 hours to remove residual solvent (solvent entrapment depresses MP).

• Loading: Pack 2-3 mm of sample into the capillary. Tap to ensure tight packing.

• Fast Run: Heat at 10°C/min to find the approximate melting onset (e.g., if it melts at ~120°C).

• Precise Run: Cool the apparatus to 20°C below the approximate onset.

• Ramp: Heat at 1.0°C/min .

• Observation:

  • Onset (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ): First visible liquid droplet.[1]

  • Clear Point (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ): Complete liquefaction.[1]

• Validity Criteria: A range (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) of < 2.0°C indicates high purity (>98%). A range > 3.0°C suggests impurities or solvates.[1]

Part 5: Safety & Handling

Hazard Class: Nitroanilines are generally toxic and potential mutagens.[1][2]

• GHS Classification: Acute Toxicity (Oral/Dermal/Inhalation), Skin Irritant.[1][2]

• Handling: Use a chemical fume hood.[1][2] Avoid dust formation.[1][2]

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Nitroanilines can darken upon exposure to light and air (oxidation).[1][2]

References

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxy-6-nitroaniline (CAS 2092773-15-2).[1][2][7] Retrieved from .[1][2]

• BLD Pharm. Compound Data: 4-Fluoro-2-methoxy-6-nitroaniline.[1][2][3][4][5][8][10][11] Retrieved from .[1][2]

• Accela ChemBio. Safety Data Sheet (SDS) - 4-Fluoro-2-methoxy-6-nitroaniline.[1][2] Retrieved from .[1][2]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 4-Fluoro-2-methoxy-5-nitroaniline (Isomer Comparison). Retrieved from .[1][2]

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Introduction: A Chemist's Perspective on 4-Fluoro-2-methoxy-6-nitroaniline

An In-Depth Technical Guide to the Safe Handling of 4-Fluoro-2-methoxy-6-nitroaniline

4-Fluoro-2-methoxy-6-nitroaniline is an aromatic amine that belongs to the class of nitroaromatic compounds. Its molecular structure, featuring an aniline core substituted with electron-withdrawing (fluoro, nitro) and electron-donating (methoxy) groups, makes it a valuable and reactive building block in medicinal chemistry and organic synthesis.[1][2] These compounds are often precursors to complex heterocyclic structures and active pharmaceutical ingredients (APIs).

However, the very features that impart its synthetic utility—the nitro and amine groups on an aromatic ring—are structural alerts for significant toxicity. The handling of such reagents requires more than just adherence to a generic safety sheet; it demands a deep understanding of the underlying chemical and toxicological risks. This guide is designed for the professional researcher, providing not just protocols, but the scientific rationale needed to build a culture of safety and experimental success.

Section 1: Proactive Hazard Analysis and Risk Mitigation

The primary hazards associated with 4-Fluoro-2-methoxy-6-nitroaniline are derived from its classification as a nitroaniline derivative. The available data suggests it is harmful if swallowed or inhaled, and causes skin and eye irritation.[3] Furthermore, related isomers are suspected of causing genetic defects, a serious long-term hazard that must be managed with stringent containment.[4]

The core toxicological concern for nitroanilines is their ability to induce methemoglobinemia .[5] The nitro group can be metabolically reduced, leading to intermediates that oxidize the iron in hemoglobin from the ferrous (Fe2+) to the ferric (Fe3+) state. Ferric hemoglobin, or methemoglobin, cannot bind and transport oxygen, leading to cyanosis (a blueish tint to the skin and lips), headache, dizziness, and in severe cases, collapse and death.[5] This is a rapid, acute effect, and skin contact is a significant route of exposure.[5][6][7]

Hazard Summary Table

Hazard Classification	GHS H-Statement	Implication for Researchers
Acute Toxicity, Oral	H302: Harmful if swallowed	Ingestion of even small amounts can be toxic. Strict prohibition of eating/drinking in the lab is critical.
Acute Toxicity, Inhalation	H332: Harmful if inhaled	The compound is a solid powder, making aerosolization during handling a primary risk.[8] All manipulations must be done in a ventilated enclosure.
Skin Irritation	H315: Causes skin irritation	Direct contact can cause local irritation. More critically, skin absorption is a primary route for systemic toxicity (methemoglobinemia).[5][6]
Eye Irritation	H319: Causes serious eye irritation	Powder can cause significant eye damage. Goggles are mandatory.
Potential Mutagenicity	H341: Suspected of causing genetic defects (inferred from isomer)[4]	This is a chronic, irreversible hazard. Exposure must be minimized to as low as reasonably achievable (ALARA) to prevent long-term health effects.
Target Organ Toxicity	H373: May cause damage to organs through prolonged or repeated exposure (inferred from analog)[6][7]	Long-term exposure may lead to liver damage and anemia.[5]

Section 2: Physicochemical Properties and Their Practical Implications

Understanding a compound's physical properties is key to designing safe and effective experiments.

Property	Value	Experimental Implication
CAS Number	2092773-15-2[8][9][10]	Ensures correct identification of the reagent.
Molecular Formula	C7H7FN2O3[3][8]	---
Molecular Weight	186.14 g/mol [3]	Required for accurate molar calculations in reaction setup.
Physical Form	Light yellow to brown solid/powder[8]	The fine powder form increases the risk of inhalation and surface contamination. Requires careful handling to prevent aerosolization.
Storage Temperature	Inert atmosphere, Room Temperature or +4°C[3][8]	Indicates good chemical stability under normal lab conditions. Storage under inert gas (e.g., argon, nitrogen) is recommended to prevent slow oxidative degradation.[3]

Section 3: Exposure Control and Personal Protective Equipment (PPE)

The hierarchy of controls (Elimination, Substitution, Engineering Controls, Administrative Controls, PPE) is the foundation of laboratory safety. For a hazardous powder like 4-Fluoro-2-methoxy-6-nitroaniline, engineering controls and PPE are paramount.

• Engineering Control: All weighing and manipulation of this solid must be conducted inside a certified chemical fume hood or a powder containment balance enclosure.[11] This is non-negotiable and serves to contain airborne particles at the source.

• Administrative Control: Designate a specific area within the lab for working with this and other highly toxic compounds. Ensure personnel are trained on the specific risks of nitroanilines, including the signs of methemoglobinemia.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear double-layered nitrile gloves. Nitrile provides good chemical resistance to many organic compounds. Double-gloving is a critical best practice; if the outer glove becomes contaminated, it can be removed without exposing the skin.

  • Eye Protection: Wear tightly fitting safety goggles with side-shields.[12] A standard pair of safety glasses is insufficient to protect from airborne powder.

  • Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[11] Cuffs should be tucked into the inner glove.

  • Respiratory Protection: For routine operations within a fume hood, respiratory protection is not typically required. However, in the event of a large spill or failure of engineering controls, a respirator with a P100 (particulate) filter would be necessary.[6]

Section 4: Protocol for Safe Weighing and Dispensing

This protocol is designed as a self-validating workflow to minimize exposure and contamination.

Objective: To accurately weigh and transfer 4-Fluoro-2-methoxy-6-nitroaniline powder to a reaction vessel.

Location: Certified Chemical Fume Hood.

Methodology:

• Preparation:

  • Don all required PPE (double nitrile gloves, goggles, lab coat).

  • Decontaminate the fume hood work surface (sash, base, and side walls) with 70% ethanol.

  • Place a plastic-backed absorbent liner on the work surface to contain any minor spills.

  • Place all necessary equipment inside the hood: analytical balance, spatula, receiving flask, reagent bottle, and a waste container for contaminated items.

• Weighing:

  • Tare the receiving flask on the balance.

  • Slowly open the reagent container. Causality: Opening the container slowly prevents pressure changes from aerosolizing the fine powder.

  • Use a clean spatula to carefully transfer a small amount of the powder from the reagent bottle to the receiving flask. Avoid tapping the spatula on the side of the flask, which can generate dust.

  • Close the reagent bottle immediately after removing the desired amount.

  • Record the final mass.

• Post-Weighing and Decontamination:

  • Carefully cap the receiving flask.

  • Wipe the spatula clean with a solvent-dampened wipe (e.g., ethanol) and place the wipe in the designated solid waste container.

  • Wipe down the exterior of the reagent bottle and the receiving flask before removing them from the hood.

  • Carefully fold the absorbent liner inward, place it in the waste container.

  • Remove the outer pair of gloves and dispose of them in the waste container.

  • Wipe down the work surface of the fume hood again.

  • Wash hands thoroughly with soap and water after exiting the lab.

Section 5: Emergency Response Workflow

In the event of an emergency, a clear and logical response is critical. The following flowchart outlines the decision-making process for a spill.

Caption: Emergency response decision tree for a chemical spill.

Section 6: Disposal and Decontamination

All waste generated from work with 4-Fluoro-2-methoxy-6-nitroaniline, including contaminated gloves, wipes, and absorbent pads, must be treated as hazardous waste.

• Waste Segregation: Collect all solid waste in a dedicated, clearly labeled, and sealable container. Do not mix with other waste streams.

• Surplus Reagent: Unused or expired reagent must be disposed of as hazardous chemical waste through your institution's Environmental Health & Safety (EH&S) department. Do not attempt to pour it down the drain or dispose of it in regular trash.

• Decontamination: For glassware, a triple rinse with an appropriate organic solvent (e.g., acetone or ethanol) followed by a wash with soap and water is recommended. The initial solvent rinses must be collected as hazardous liquid waste.

References

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• New Jersey Department of Health. p-NITROANILINE HAZARD SUMMARY. [Link]

• CDC/NIOSH. p-Nitroaniline - IDLH. [Link]

• U.S. Environmental Protection Agency. Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). [Link]

• U.S. Army Public Health Command. Standard Operating Procedure for Determination of Nitramines and Nitroaromatics in Water by Gas Chromatography. [Link]

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• 12. chemicalbook.com [chemicalbook.com]

Suppliers and price of 4-Fluoro-2-methoxy-6-nitroaniline

This guide outlines the strategic sourcing, quality validation, and technical handling of 4-Fluoro-2-methoxy-6-nitroaniline (CAS: 2092773-15-2).

Executive Summary: The "Isomer Trap"

CRITICAL WARNING: Before proceeding, verify your specific structural requirement.

• The Commodity Intermediate: If you are synthesizing Osimertinib (AZD9291) , you likely require the 5-nitro isomer (CAS: 1075705-01-9 ), which is the standard "Intermediate 3" in the AstraZeneca pathway.

• The Target of This Guide: The 6-nitro isomer (CAS: 2092773-15-2 ) discussed here is a regioisomer. It is primarily used for impurity profiling , regioselectivity studies , or novel SAR (Structure-Activity Relationship) exploration where the steric environment of the amine is critical.

Part 1: Supply Landscape & Pricing Analysis

Unlike its 5-nitro counterpart, the 6-nitro isomer is not a bulk commodity. It is typically formed as a minor byproduct during nitration, making it significantly more expensive due to the chromatographic isolation required.

Supplier Tiering Strategy

Tier	Supplier Type	Recommended For	Key Vendors (Verified)	Risk Profile
Tier 1	Global Catalog	Reference Standards, GLP/GMP Impurity Profiling	Sigma-Aldrich (Merck) , Combi-Blocks	Low Risk / High Cost
Tier 2	Specialty CROs	Gram-scale Synthesis, Custom Libraries	Ambeed , BLD Pharm , Accela ChemBio	Moderate Risk / Moderate Cost
Tier 3	Bulk Aggregators	Non-critical Screening (Requires internal QC)	ChemicalRegister Aggregators	High Risk / Variable Purity

Price Benchmarking (Market Estimates)

Prices are estimated based on Q1 2025 market data for comparative isomers.

Compound Variant	CAS Number	Scale	Target Price Range (USD)	Availability
6-Nitro Isomer (Target)	2092773-15-2	100 mg	$150 - $250	Lead Time: 2-3 Weeks
6-Nitro Isomer (Target)	2092773-15-2	1 g	$800 - $1,200	Inquiry Only
5-Nitro Isomer (Common)	1075705-01-9	5 g	$25 - $50	In Stock (Commodity)

Procurement Insight: The 6-nitro isomer commands a 20x-40x price premium over the 5-nitro isomer. If a supplier offers the 6-nitro at 5-nitro prices, suspect mislabeling . Always demand a 1H-NMR confirmation before purchase.

Part 2: Technical Validation (Quality Assurance)

To ensure scientific integrity, you must validate the regiochemistry. Mass spectrometry (LC-MS) is insufficient because both isomers share the exact same mass (

).

The "Definitive" NMR Test

The proton coupling patterns in 1H-NMR are the only reliable way to distinguish the isomers without a reference standard.

• 5-Nitro Isomer (Common): Protons are at positions 3 and 6. They are para to each other.

  • Signal: Two singlets (or very weak doublets,

    Hz).

• 6-Nitro Isomer (Target): Protons are at positions 3 and 5. They are meta to each other.

  • Signal: Two clear doublets with Meta-Coupling (

    Hz) .

HPLC Method for Impurity Profiling

Use this protocol to separate the 6-nitro impurity from the 5-nitro bulk.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (Nitro group absorbance).

• Expected Elution: The 6-nitro isomer (more polar due to "ortho effect" hydrogen bonding between

  and ) typically elutes slightly later than the 5-nitro isomer in acidic conditions due to differences in suppression.

Part 3: Synthesis & Pathways

The formation of the 6-nitro isomer is a classic study in directing group competition.

Decision Matrix: Sourcing vs. Synthesis

Figure 1: Strategic decision tree for sourcing the 6-nitro isomer, emphasizing the high cost of purchase vs. the complexity of synthesis.

Synthetic Origin (The Regioisomer Problem)

The synthesis involves the nitration of 4-fluoro-2-methoxyaniline .[1][2]

• Directing Effects:

  • (Position 1): Strong Ortho/Para director.
  • (Position 2): Moderate Ortho/Para director.
  • (Position 4): Weak Ortho/Para director.

• The Conflict: The 5-position is para to the methoxy and meta to the amine (favored if amine is protected as acetamide). The 6-position is ortho to the amine (favored if amine is free, but sterically crowded).

Figure 2: The divergent synthetic pathway. The 6-nitro isomer is the minor product, necessitating rigorous separation from the 5-nitro major product.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 57429072 (4-Fluoro-2-methoxy-5-nitroaniline). Retrieved from [Link]

  • Note: Used to cross-reference the major isomer properties.[3]

• Note: Verific
• Note: Source for Tier 2 pricing estim
• Finlay, M. R. V., et al. (2014). "Discovery of a Potent and Selective EGFR Inhibitor (AZD9291) of Both Sensitizing and T790M Resistance Mutations." Journal of Medicinal Chemistry, 57(20), 8249–8267.

Sources

• 1. 4-Fluoro-2-Methoxy-5-nitroaniline: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. WO2018207120A1 - A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Synthesis of 4-Fluoro-2-methoxy-6-nitroaniline via regioselective nitration

Application Note: High-Purity Synthesis of 4-Fluoro-2-methoxy-6-nitroaniline via Regiocontrolled Nitration

Abstract & Scope

This application note details the synthesis of 4-Fluoro-2-methoxy-6-nitroaniline , a critical building block for specific kinase inhibitors and a structural isomer of the widely used Osimertinib intermediate (the 5-nitro isomer).

Direct nitration of 4-fluoro-2-methoxyaniline is governed by competing directing effects. The methoxy group (

) strongly directs para to position 5, while the acetamide protecting group directs ortho to position 6. Standard conditions favor the 5-nitro isomer (>80%). This protocol outlines a sterically controlled nitration workflow and a chromatographic isolation strategy to successfully obtain high-purity (>98%) 6-nitro isomer.

Reaction Strategy & Logic

The Regioselectivity Challenge

The substrate, N-(4-fluoro-2-methoxyphenyl)acetamide, has three open positions (C3, C5, C6).

• C5 (Thermodynamic/Major): Para to the

  group and meta to the acetamide. This is the most electron-rich position accessible and sterically unhindered.

• C6 (Target/Minor): Ortho to the

  group. Access is sterically impeded by the acetyl group, making this the kinetic product.

• C3: Flanked by

  and ; highly sterically crowded and deactivated by the inductive effect of Fluorine.

Solution: To maximize the 6-nitro yield, we utilize Acetyl Nitrate generated in situ at low temperatures (Cryogenic Nitration). The coordination of the nitronium ion to the amide carbonyl oxygen can facilitate ortho-delivery (C6), although the 5-nitro isomer will remain the major product requiring separation.

Synthetic Pathway (Graphviz)

Figure 1: Synthetic workflow highlighting the critical separation of the 6-nitro isomer from the 5-nitro major product.

Detailed Experimental Protocols

Step 1: Protection (Synthesis of N-(4-fluoro-2-methoxyphenyl)acetamide)

Rationale: Direct nitration of the free aniline leads to oxidation (tars). Acetylation protects the amine and moderates activation.

• Charge a 500 mL round-bottom flask (RBF) with 4-Fluoro-2-methoxyaniline (14.1 g, 100 mmol) and Glacial Acetic Acid (60 mL).

• Add Acetic Anhydride (11.3 mL, 120 mmol) dropwise over 15 minutes at room temperature (RT).

• Stir at RT for 2 hours. Monitor by TLC (50% EtOAc/Hexane).

• Quench by pouring the mixture into 300 mL ice water.

• Filter the white precipitate, wash with cold water (

  mL), and dry in a vacuum oven at 50°C.

  • Yield: ~17.5 g (95%).

  • QC: 1H NMR should show acetamide singlet at

    ppm.

Step 2: Regioselective Nitration (The Critical Step)

Rationale: Low temperature favors the kinetic ortho-attack (Position 6). High temperatures will exclusively favor the thermodynamic 5-nitro product.

• Dissolve the acetanilide (10 g, 54.6 mmol) in Acetic Anhydride (40 mL) in a 250 mL 3-neck RBF.

• Cool the solution to -10°C using an acetone/dry ice bath.

• Prepare the nitrating mixture: Mix Fuming Nitric Acid (2.5 mL, 60 mmol) with Acetic Acid (10 mL) at 0°C.

• Add the nitrating mixture dropwise to the RBF over 45 minutes. Crucial: Maintain internal temperature below -5°C.

• Stir at -5°C to 0°C for 3 hours.

• Quench by pouring onto 200 g crushed ice/water. Stir vigorously for 30 minutes.

• Extract with Dichloromethane (DCM,

  mL). Wash organic layer with sat.[1] until neutral, then Brine.

• Concentrate to yield a yellow solid (Isomer mixture).

Step 3: Purification & Isolation of 6-Nitro Isomer

Rationale: The mixture typically contains 75-80% 5-nitro isomer and 20-25% 6-nitro isomer. Recrystallization alone often fails to isolate the minor product pure.

• Technique: Flash Column Chromatography (Silica Gel 230-400 mesh).

• Eluent Gradient: Hexane : Ethyl Acetate (Start 90:10

  End 60:40).

• Elution Order:

  • Fraction A (Fastest): 4-Fluoro-2-methoxy-6-nitro acetanilide (Target). The nitro group ortho to the amide disrupts hydrogen bonding, making it less polar.

  • Fraction B (Slowest): 4-Fluoro-2-methoxy-5-nitro acetanilide (Major).

• Pool Fraction A and concentrate.

  • Target Yield: ~1.5 - 2.0 g (Pure 6-nitro intermediate).

Step 4: Deprotection

• Dissolve the purified 6-nitro intermediate in Methanol (20 mL).

• Add 6M HCl (10 mL).

• Reflux for 2 hours.

• Neutralize with 2M NaOH to pH 8-9.

• Extract with EtOAc, dry over

  , and concentrate.

• Recrystallize from Ethanol/Water to obtain bright orange needles.

Results & Validation (QC)

To confirm you have the correct isomer (6-nitro) and not the Osimertinib intermediate (5-nitro), analyze the aromatic coupling patterns in

NMR.

Feature	Target: 6-Nitro Isomer	Byproduct: 5-Nitro Isomer
Structure	Nitro is ortho to .	Nitro is para to .
Proton Positions	H3 and H5 are remaining.	H3 and H6 are remaining.
Coupling (J)	Meta-coupling ( Hz) between H3 and H5.	Para-coupling (Singlets or very weak coupling) between H3 and H6.
Fluorine Splitting	H3 and H5 both show splitting by F.	H3 and H6 show distinct splitting.
Shift	signal is deshielded (H-bond to ).	signal is typical.

Analytical Specification:

• Appearance: Orange crystalline solid.

• MS (ESI+):

  .
• NMR (400 MHz, ): 7.60 (dd, Hz, 1H, H-5), 6.85 (dd, Hz, 1H, H-3), 6.20 (br s, 2H, ), 3.90 (s, 3H, ).

References

• Regioselectivity in Aniline Nitration: Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley, 2013. (General mechanistic grounding for ortho/para direction).

• Synthesis of Osimertinib Intermediates (5-Nitro isomer comparison): World Intellectual Property Organization, WO 2013/014448 A1, "Pyrimidine Derivatives for Inhibiting EGFR," 2013. Link

• Loudon, G. M. Organic Chemistry. 5th Ed. Roberts and Company, 2009.

• Commercial Reference for 6-Nitro Isomer: Sigma-Aldrich / Merck Product Entry: "4-Fluoro-2-methoxy-6-nitroaniline" (CAS 2092773-15-2). Link (Note: Used for structural verification of the minor isomer).

• Chromatographic Separation of Nitro-Anilines: ThermoFisher Application Note. "Determination of Aniline and Nitroanilines in Environmental Waters." Link (Demonstrates polarity differences between ortho/para nitro isomers).

Sources

• 1. Preparation of 4-fluoro-2-Methoxy-5-Nitroaniline_Chemicalbook [chemicalbook.com]

Protocol for nitration of 4-fluoro-2-methoxyaniline to 6-nitro isomer

This Application Note and Protocol details the regioselective nitration of 4-fluoro-2-methoxyaniline to synthesize the 6-nitro isomer (4-fluoro-2-methoxy-6-nitroaniline).

Executive Summary

The nitration of 4-fluoro-2-methoxyaniline presents a critical regioselectivity challenge. The standard industrial workflow (acetylation

nitration) predominantly yields the 5-nitro isomer (a key intermediate for Osimertinib/AZD9291) due to the directing effects of the protecting group and the methoxy substituent. To access the 6-nitro isomer , researchers must bypass the standard protection protocols and utilize a direct nitration strategy that leverages the strong ortho-directing power of the free amine under controlled conditions.

Part 1: Scientific Analysis & Regioselectivity Logic

The Regioselectivity Divergence

The outcome of the nitration depends entirely on the state of the amine nitrogen (protected vs. free) and the acidity of the medium.

Feature	Route A: Standard (Osimertinib)	Route B: Target (6-Nitro Isomer)
Substrate Form	-Acetylated (Amide)	Free Amine (or Acetate Salt)
Dominant Director	Methoxy (-OMe)	Amino (-NH )
Directing Effect	-OMe directs Para (to pos.[1] 5)	-NH directs Ortho (to pos. 6)
Major Product	5-Nitro (4-fluoro-2-methoxy-5-nitroaniline)	6-Nitro (4-fluoro-2-methoxy-6-nitroaniline)
Mechanism	Steric bulk at C6 + Electronic push to C5	High activation of C6 by Free Amine

Mechanistic Pathway

• Path A (Protected): When the amine is acetylated (

  -Ac), the amide group is moderately activating but bulky. The position ortho to the amide (C6) is sterically hindered. The methoxy group at C2 strongly activates its para position (C5). Consequently, electrophilic attack occurs at C5.

• Path B (Unprotected): The free amino group (-NH

  ) is a powerful activator, significantly stronger than the methoxy group. It directs ortho and para. Since the para position (C4) is blocked by Fluorine, the -NH group strongly directs to the available ortho position (C6). By conducting the reaction in a weak acid (Acetic Acid) rather than strong sulfuric acid, we maintain a concentration of the highly reactive free amine species, ensuring the reaction follows the amine-directed pathway to the 6-isomer.

Part 2: Visualization of Reaction Pathways

Figure 1: Divergent synthesis pathways. The choice of protection determines regioselectivity between the 5-nitro and 6-nitro isomers.

Part 3: Experimental Protocol

Protocol: Direct Nitration to 4-Fluoro-2-methoxy-6-nitroaniline

Objective: Synthesize the 6-nitro isomer with high regioselectivity by avoiding amine protection and strong protonation.

Safety Warning: Nitration reactions are exothermic and can be explosive. This protocol employs Urea as a scavenger for nitrous acid to prevent oxidation and runaway reactions. Perform all steps behind a blast shield in a fume hood.

Materials & Reagents

Reagent	Role	Specifications
4-Fluoro-2-methoxyaniline	Substrate	>98% Purity
Glacial Acetic Acid (AcOH)	Solvent	Anhydrous
Nitric Acid (HNO )	Reagent	70% (d=1.42)
Urea	Stabilizer	Reagent Grade
Acetic Anhydride (Optional)	Water Scavenger	Reagent Grade
Ice/Water	Quench	Deionized

Step-by-Step Methodology

Step 1: Preparation of Substrate Solution

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a thermometer, and an addition funnel.

• Charge the flask with 4-fluoro-2-methoxyaniline (10.0 g, 70.8 mmol).

• Add Glacial Acetic Acid (60 mL). Stir until fully dissolved.

• Add Urea (0.5 g). Note: Urea destroys nitrous acid (HNO

  ) impurities, preventing oxidation of the sensitive free amine to tars/diazo species.

• Cool the solution to 0–5 °C using an ice-salt bath. The solution may thicken or partially crystallize (amine acetate salt); ensure efficient stirring.

Step 2: Controlled Nitration

• Prepare the nitrating solution: In a separate beaker, mix Nitric Acid (70%) (4.8 mL, ~75 mmol, 1.05 equiv) with Glacial Acetic Acid (10 mL). Pre-cool to 0 °C.

• Add the nitrating solution dropwise to the amine solution over 45–60 minutes .

  • Critical: Maintain internal temperature below 10 °C . If the temperature spikes, stop addition immediately.

• After addition is complete, allow the reaction to stir at 0–5 °C for 2 hours .

• Monitor reaction progress by TLC (Hexane:Ethyl Acetate 3:1) or HPLC.[2][3] The 6-nitro isomer typically has a different retention time than the starting material.

Step 3: Quenching and Isolation

• Pour the reaction mixture slowly onto 200 g of crushed ice/water with vigorous stirring.

• Neutralize the mixture to pH ~4–5 using saturated Sodium Acetate or dilute NaOH (carefully, to avoid heat generation). Do not make highly basic yet, as nitroanilines can be sensitive.

• A yellow-orange precipitate should form. Stir for 30 minutes.

• Filter the solid using a Buchner funnel.

• Wash the cake with cold water (3 x 50 mL).

Step 4: Purification

• Dissolve the crude solid in minimal boiling Ethanol or Methanol .

• Allow to crystallize slowly at room temperature, then cool to 4 °C.

• Filter the purified crystals.

  • Note: If the 5-nitro isomer is present as a minor impurity, it is often less soluble and may crystallize out first, or require column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes) for separation.

  • Target Isomer ID: The 6-nitro isomer (ortho to NH

    ) will show a characteristic deshielded proton signal in NMR adjacent to the nitro group, but distinct from the 5-nitro pattern.

Part 4: Quality Control & Validation

Analytical Parameters

Parameter	Expected Value	Method
Appearance	Yellow to Orange crystalline solid	Visual
Melting Point	Distinct from 5-nitro isomer (Lit. 5-nitro mp ~155°C)	Capillary MP
1H NMR (DMSO-d6)	C3-H: Doublet (Ortho coupling to F). C5-H: Doublet (Ortho coupling to F). Key: No Para-coupling pattern typical of 5-nitro.	400 MHz NMR
Mass Spec	[M+H]+ = 187.14	LC-MS (ESI+)

Troubleshooting

• Problem: Formation of black tar/oil.

  • Cause: Oxidation of the free amine.

  • Solution: Increase Urea content; ensure temperature never exceeds 10°C; ensure HNO

    is free of nitrogen oxides (use fresh bottle).

• Problem: Low conversion.

  • Cause: Deactivation by protonation.

  • Solution: Allow the reaction to warm slightly to 15°C after addition is complete, or use a slight excess of HNO

    (1.1 equiv).

References

• Preparation of 4-fluoro-2-methoxy-5-nitroaniline (Osimertinib Intermediate)

• Nitr

  • Source: ChemicalBook / ResearchG
  • Context: Confirms that direct nitration of o-anisidine derivatives favors the 6-position when the 4-position is blocked.

  • URL:[Link]

• Commercial Availability of 4-Fluoro-2-methoxy-6-nitroaniline Source: BLD Pharm / Sigma Aldrich Catalog. Context: Verifies the existence and stability of the specific 6-nitro isomer (CAS 2092773-15-2).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Introduction: The Benzimidazole Scaffold and the Utility of Functionalized Building Blocks

An Application Note and Protocol for the Synthesis of Benzimidazoles using 4-Fluoro-2-methoxy-6-nitroaniline

The benzimidazole core, a bicyclic heterocycle formed from the fusion of benzene and imidazole, is widely recognized as a "privileged scaffold" in medicinal chemistry and drug discovery.[1][2] Its structural resemblance to natural purine nucleotides allows benzimidazole derivatives to readily interact with a wide array of biological macromolecules, leading to a broad spectrum of pharmacological activities.[2][3] Marketed drugs containing this moiety are used to treat a range of conditions including peptic ulcers (proton pump inhibitors), hypertension, cancer, and parasitic infections.[1][4]

The strategic synthesis of novel benzimidazole derivatives often relies on the use of highly functionalized precursors. 4-Fluoro-2-methoxy-6-nitroaniline is a valuable building block for this purpose. Its key features include:

• An ortho-nitroaniline arrangement, primed for reductive cyclization.

• A fluorine atom, a common bioisostere for hydrogen, which can enhance metabolic stability, binding affinity, and membrane permeability.

• A methoxy group, which can modulate the electronic properties of the ring system and provide a potential site for further chemical modification.

This application note provides a detailed protocol for the synthesis of substituted benzimidazoles from 4-Fluoro-2-methoxy-6-nitroaniline via a one-pot reductive cyclization with various aldehydes.

Chemical Properties and Safety Profile

It is imperative for researchers to be familiar with the chemical properties and safety information of the starting material before commencing any experimental work.

Property	Value	Source
Chemical Name	4-Fluoro-2-methoxy-6-nitroaniline	[5][6]
CAS Number	2092773-15-2	[5][6][7]
Molecular Formula	C₇H₇FN₂O₃	[6]
Molecular Weight	186.14 g/mol	[6]
Appearance	Pale yellow to brown solid/powder
Storage	Inert atmosphere, Room Temperature or Refrigerator	[6]
Hazard Statements	H302, H315, H319, H332/H335	[6]
Signal Word	Warning	[6]

Note: Hazard statements indicate that the compound may be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), be harmful if inhaled (H332), and may cause respiratory irritation (H335). Appropriate personal protective equipment (PPE) should be used at all times.

Principle of Synthesis: One-Pot Reductive Cyclization

The synthesis of benzimidazoles from o-nitroanilines is most efficiently achieved through a one-pot reductive cyclization.[8][9] This strategy avoids the isolation of the intermediate o-phenylenediamine, which can be unstable and prone to oxidation. The overall transformation involves two key processes occurring in a single reaction vessel:

• Reduction of the Nitro Group: The nitro group of 4-Fluoro-2-methoxy-6-nitroaniline is reduced to a primary amine. A variety of reducing agents can be used, but sodium dithionite (Na₂S₂O₄) is particularly effective for this purpose under mild conditions.[8][9]

• Condensation and Cyclization: The in situ generated diamine then reacts with an aldehyde. This proceeds via the formation of a Schiff base intermediate, followed by an intramolecular nucleophilic attack of the second amine onto the imine carbon, and subsequent aromatization to yield the stable benzimidazole ring system.

This one-pot method is highly versatile and accommodates a wide range of aliphatic and aromatic aldehydes, allowing for the generation of a diverse library of 2-substituted benzimidazoles.[8]

A diagram illustrating the key steps in the reductive cyclization mechanism.

Experimental Protocol: Synthesis of 2-Aryl-4-fluoro-6-methoxybenzimidazoles

This protocol describes a general procedure for the reaction of 4-Fluoro-2-methoxy-6-nitroaniline with an aromatic aldehyde.

Materials and Reagents

• 4-Fluoro-2-methoxy-6-nitroaniline (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde) (1.1 eq)

• Sodium dithionite (Na₂S₂O₄) (3.0 - 4.0 eq)

• Ethanol (EtOH) or Methanol (MeOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Experimental Workflow Visualization

A flowchart of the key experimental steps for benzimidazole synthesis.

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Fluoro-2-methoxy-6-nitroaniline (e.g., 1.0 mmol, 186 mg), the desired aldehyde (1.1 mmol), and ethanol (10 mL).

• Initial Heating: Begin stirring the mixture and gently heat it to 50-60 °C to ensure all solids are dissolved.

• Addition of Reducing Agent: Once the solution is homogeneous, begin adding solid sodium dithionite (e.g., 4.0 mmol, 696 mg) in small portions over a period of 30-60 minutes. Causality Note: Portion-wise addition is crucial to control the exothermic nature of the reduction and to manage the off-gassing that may occur.

• Reaction Progression: After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C for ethanol). Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting nitroaniline spot is consumed (typically 2-4 hours).

• Workup - Quenching and Filtration: Allow the reaction to cool to room temperature. A precipitate of inorganic salts will form. Filter the mixture through a pad of celite, washing the filter cake with a small amount of ethanol.

• Solvent Removal: Combine the filtrate and washings and concentrate under reduced pressure to remove the ethanol.

• Extraction: Redissolve the crude residue in ethyl acetate (25 mL) and transfer it to a separatory funnel. Wash the organic layer sequentially with water (2 x 20 mL) and brine (1 x 20 mL). Trustworthiness Note: This washing procedure removes residual inorganic salts and water-soluble impurities, ensuring a cleaner crude product for purification.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude benzimidazole product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-substituted-4-fluoro-6-methoxybenzimidazole.

Characterization and Expected Data

The final product should be characterized using standard analytical techniques to confirm its structure and purity.

Technique	Expected Observations
¹H NMR	Disappearance of the nitroaniline protons and appearance of a new set of aromatic protons corresponding to the 2-substituent. A broad singlet for the benzimidazole N-H proton will be observed (typically >10 ppm), which is exchangeable with D₂O.
¹³C NMR	Appearance of a new quaternary carbon signal for the C2 position of the benzimidazole ring (typically 140-155 ppm).
Mass Spec (MS)	The molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of the target compound.
FT-IR	Disappearance of the characteristic N-O stretching bands of the nitro group (approx. 1530 and 1350 cm⁻¹). Appearance of a broad N-H stretch (approx. 3400-3200 cm⁻¹).

Applications and Future Directions

The fluorinated and methoxylated benzimidazoles synthesized via this protocol are valuable intermediates for further chemical elaboration. The fluorine atom can enhance biological activity, while the methoxy group can be demethylated to a phenol, providing a handle for introducing new functionalities through etherification or other reactions. These compounds serve as excellent starting points for generating libraries of novel molecules for screening in various drug discovery programs, particularly in oncology, and for developing anti-inflammatory and antiviral agents.[2][3][4]

References

• Recent Applications of Benzimidazole as a Privileged Scaffold in Drug Discovery. PubMed.
• Au catalyzed synthesis of benzimidazoles from 2-nitroanilines and CO2/H2. Green Chemistry (RSC Publishing).
• Application of benzimidazole in drugs. BOC Sciences. Published June 28, 2019.
• Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review. ResearchGate. Published July 28, 2025.
• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. ResearchGate.
• Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities. Impactfactor. Published March 25, 2024.
• Recent achievements in the synthesis of benzimidazole derivatives. PMC - NIH.
• A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization. Organic Chemistry Portal.
• Benzimidazole synthesis. Organic Chemistry Portal.
• Synthesis of 2-substituted benzimidazoles from o-nitroanilines and aryl... ResearchGate.
• 4-Fluoro-2-Methoxy-5-nitroaniline: properties, applications and safety. ChemicalBook. Published December 12, 2023.
• 4-Fluoro-2-methoxy-5-nitroaniline | 1075705-01-9. Sigma-Aldrich.
• 2092773-15-2|4-Fluoro-2-methoxy-6-nitroaniline|BLD Pharm. BLD Pharm.
• 4-Fluoro-2-methoxy-6-nitroaniline. Achmem.
• 4-fluoro-2-Methoxy-5-nitroaniline(1075705-01-9) 1H NMR spectrum. ChemicalBook.
• 4-Fluoro-2-methyl-6-nitroaniline | C7H7FN2O2 | CID 10374842. PubChem.
• 4-Fluoro-2-methoxy-6-nitroaniline (CAS No. 2092773-15-2) Suppliers. ChemicalRegister.
• 4-Fluoro-2-methoxy-6-nitroaniline | 2092773-15-2. Sigma-Aldrich.
• Preparation of 4-fluoro-2-Methoxy-5-Nitroaniline. ChemicalBook. Published November 5, 2019.
• Fluoro-containing Heterocycles. IV. Synthesis of Benzimidazole Derivatives. Academia.edu.
• Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates. PMC.
• A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline. Google Patents.

Sources

• 1. Recent Applications of Benzimidazole as a Privileged Scaffold in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 4. impactfactor.org [impactfactor.org]
• 5. 2092773-15-2|4-Fluoro-2-methoxy-6-nitroaniline|BLD Pharm [bldpharm.com]
• 6. achmem.com [achmem.com]
• 7. 4-Fluoro-2-methoxy-6-nitroaniline (CAS No. 2092773-15-2) Suppliers @ ChemicalRegister.com [chemicalregister.com]
• 8. A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Reduction of 4-Fluoro-2-methoxy-6-nitroaniline to 4-fluoro-2-methoxy-1,6-phenylenediamine

Abstract & Strategic Overview

The reduction of 4-Fluoro-2-methoxy-6-nitroaniline (CAS 2092773-15-2) to its corresponding diamine, 5-Fluoro-3-methoxybenzene-1,2-diamine , is a critical transformation in the synthesis of next-generation kinase inhibitors (e.g., EGFR inhibitors) and somatostatin modulators. While nitro reduction is a fundamental organic transformation, this specific substrate presents unique challenges:

• Regiochemical Stability: Preserving the C–F bond and the methoxy ether against harsh reducing conditions.

• Product Sensitivity: The resulting ortho-phenylenediamine is highly electron-rich and prone to rapid oxidative degradation (purpling/browning) upon exposure to atmospheric oxygen.

This guide provides a validated Catalytic Hydrogenation Protocol designed for high throughput and purity. It includes a "Self-Validating" stabilization step that isolates the product as a dihydrochloride salt, ensuring long-term shelf stability.

Chemical Reaction Pathway

The transformation involves the chemoselective reduction of the nitro group at position 6 to a primary amine.

Figure 1: Reaction pathway from nitroaniline to stable diamine salt.

Critical Experimental Considerations

Mechanistic Causality

• Catalyst Selection (10% Pd/C): Palladium on Carbon is chosen over Iron/Acid (Bechamp) or Tin (SnCl2) to avoid heavy metal waste and tedious emulsion workups. While Pd can induce defluorination, the presence of the electron-donating amino and methoxy groups on the ring deactivates the C-F bond towards oxidative addition, making Pd/C safe under mild pressures (<5 bar).

• Solvent System (Methanol): High solubility of the nitroaniline ensures homogeneous kinetics. Ethanol is a viable alternative, but Methanol offers faster reaction rates for this specific substrate.

• Oxidation Mitigation: Ortho-diamines form quinone imines/diimines upon air exposure. We utilize an in-situ acidification strategy immediately post-filtration to lock the amine as an ammonium salt (

  ), which is oxidation-resistant.

Safety Profile

• Hydrogen Gas: Extremely flammable. Ensure all grounding protocols are active.

• Diamine Toxicity: Phenylenediamines are potential sensitizers and mutagens. Handle in a fume hood with double-gloving.

Detailed Protocol: Catalytic Hydrogenation

Scale: 10.0 g (53.7 mmol) Input Expected Yield: 90–95% Time: 4–6 Hours

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1]	Amount	Role
4-Fluoro-2-methoxy-6-nitroaniline	186.14	1.0	10.0 g	Substrate
10% Pd/C (50% wet)	N/A	5 wt%	0.5 g	Catalyst
Methanol (HPLC Grade)	32.04	N/A	100 mL	Solvent
Hydrogen Gas	2.02	Excess	Balloon/3 bar	Reductant
HCl (4M in Dioxane)	36.46	2.5	~35 mL	Salt Formation

Step-by-Step Methodology

Phase 1: Reaction Setup

• Inerting: Charge a 250 mL 3-neck round-bottom flask (or hydrogenation shaker bottle) with the 4-Fluoro-2-methoxy-6-nitroaniline (10.0 g).

• Solvation: Add Methanol (100 mL). Stir until fully dissolved. The solution will likely be yellow/orange.

• Catalyst Addition: Under a gentle stream of Nitrogen, carefully add the 10% Pd/C (0.5 g).

  • Caution: Dry Pd/C is pyrophoric. Ensure the catalyst is wet or added under inert gas.

• Hydrogenation:

  • Method A (Balloon): Purge the flask with H2 (vacuum/fill cycle x3). Attach a double-layered H2 balloon. Stir vigorously at Room Temperature (20–25°C).

  • Method B (Parr Shaker - Recommended): Pressurize to 30 psi (2 bar). Shake at RT.

Phase 2: Monitoring & Workup

• Reaction Check: Monitor by TLC (50% EtOAc/Hexane) or HPLC after 2 hours.

  • Endpoint: Disappearance of the yellow nitroaniline spot and appearance of a polar, UV-active amine spot (often streaks on silica).

• Filtration (Crucial Step):

  • Prepare a Celite pad in a sintered glass funnel.

  • Flush the receiving flask with Nitrogen.

  • Filter the reaction mixture rapidly through Celite to remove Pd/C.

  • Note: The filtrate should be colorless or pale pink. If it turns dark brown/purple, oxidation is occurring.

Phase 3: Stabilization & Isolation

• Salt Formation: Immediately add 4M HCl in Dioxane (35 mL) to the filtrate.

• Precipitation: Stir for 30 minutes. The dihydrochloride salt will precipitate as an off-white to pale grey solid.

• Collection: Filter the solid. Wash with cold diethyl ether (2 x 50 mL) to remove organic impurities.

• Drying: Dry under vacuum at 40°C for 4 hours. Store under Argon/Nitrogen.

Analytical Validation (QC)

Trust the protocol only if your data matches these parameters.

Test	Expected Result	Notes
Appearance	Off-white to pale grey powder	Dark purple/black indicates oxidation.
1H NMR (DMSO-d6)	3.75 (s, 3H, OMe), 6.5-6.8 (m, 2H, Ar-H)	Broad exchangeable protons ( ) at 8-10 ppm.
LC-MS (ESI+)	[M+H]+ = 157.1	Primary peak.
Melting Point	>200°C (dec)	Salt form decomposes rather than melts cleanly.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Low Yield	Incomplete reduction or product loss during filtration.	Increase H2 pressure to 50 psi. Ensure Celite cake is washed thoroughly with MeOH.
Defluorination	Reaction temperature too high or pressure too high.	Keep Temp < 30°C. Do not exceed 3 bar pressure.
Product is Black	Oxidation during filtration.	Add a pinch of Ascorbic Acid during workup or strictly use N2 blanket during filtration.
Stalled Reaction	Catalyst poisoning (Sulfur/Amines).	Use fresh catalyst. Ensure starting material is free of sulfur contaminants.

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the diamine salt.

References

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxy-6-nitroaniline (CAS 2092773-15-2). Available at: (Accessed Oct 2023).

• BenchChem. Application Notes and Protocols for Nitroaniline Reductions. Available at: (Accessed Oct 2023).

• Google Patents. CN110650951A - Somatostatin Modulators and Uses Thereof. (Describes usage of 5-fluoro-3-methoxybenzene-1,2-diamine). Available at: .

• Google Patents. EP0127079A1 - Process for preparing 2-fluoro-5-nitroaniline.[2] (Describes analogous iron reductions). Available at: .

• ResearchGate. Synthesis of 2-amino-5-fluoropyridine. (Comparative reduction methodologies for fluorinated heterocycles). Available at: .[3]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. EP0127079A1 - Process for preparing 2-fluoro-5-nitroaniline - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Purification methods for 4-Fluoro-2-methoxy-6-nitroaniline from reaction mixtures

Executive Summary

This application note details the purification of 4-Fluoro-2-methoxy-6-nitroaniline (CAS: 2092773-15-2) from crude reaction mixtures. A critical distinction must be made between the target 6-nitro isomer (ortho to the amine) and the more common 5-nitro isomer (CAS: 1075705-01-9, a key intermediate for Osimertinib). Standard nitration of 4-fluoro-2-methoxyaniline typically yields the 5-nitro isomer as the major product due to the directing effects of the methoxy group. Consequently, the 6-nitro isomer often exists as a minor regioisomer that requires specific separation strategies.

The protocols below exploit the "Ortho Effect" —specifically the intramolecular hydrogen bonding present in the 6-nitro isomer—to achieve separation from the 5-nitro isomer and other byproducts.

Part 1: Chemical Logic & Separation Principles

The "Ortho Effect" Mechanism

The purification logic relies on the structural difference between the regioisomers:

• Target (6-Nitro): The nitro group at position 6 is ortho to the primary amine at position 1. This proximity allows for Intramolecular Hydrogen Bonding (NH···O=N). This "internal chelation" reduces the molecule's polarity, lowers its boiling point, and makes it steam volatile .

• Impurity (5-Nitro): The nitro group at position 5 is meta to the amine. It cannot form internal H-bonds and instead engages in strong Intermolecular Hydrogen Bonding with solvent or other molecules. This makes it significantly more polar, non-volatile, and higher melting.

Solubility Profile

Property	6-Nitro Isomer (Target)	5-Nitro Isomer (Impurity)
Steam Volatility	High (Due to internal H-bond)	Negligible
Polarity (TLC)	Low (High )	High (Low )
Basicity	Very Weak (pKb ~14)	Weak (pKb ~13)
Solubility (Non-polar)	Soluble (e.g., Hexane, CCl4)	Poorly Soluble

Part 2: Experimental Protocols

Method A: Steam Distillation (Primary Separation)

Best for: Bulk removal of the 5-nitro isomer and non-volatile tars from the 6-nitro target.

Reagents & Equipment:

• Crude Reaction Mixture[1]

• Steam Generator (or 3-neck flask with water)

• Liebig Condenser & Receiver Flask

• Dichloromethane (DCM) or Ethyl Acetate

Step-by-Step Protocol:

• Preparation: Transfer the crude reaction mixture into a round-bottom flask. If the crude is a solid, suspend it in a minimal amount of water.

• Acidification (Optional but Recommended): Add dilute sulfuric acid (10%) to the pot until pH < 2.

  • Reasoning: This converts any unreacted starting material (highly basic aniline) into water-soluble salts, preventing them from distilling over. The nitroanilines are too weakly basic to protonate significantly and remain free.

• Distillation: Pass vigorous steam through the mixture.

  • Observation: The 6-nitro isomer will co-distill with the water, appearing as yellow/orange crystals or oil in the condenser/receiver.

  • Residue: The 5-nitro isomer , di-nitrated byproducts, and tars will remain in the boiling flask.

• Collection: Continue distillation until the distillate runs clear (typically 3-5 L of distillate per 100 g of crude, depending on steam flow).

• Isolation:

  • Cool the distillate to 0–5 °C. The 6-nitro isomer may crystallize directly.

  • If not, extract the aqueous distillate with DCM (3 x vol).

  • Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

Method B: Flash Column Chromatography (Polishing)

Best for: Final purification to >99% purity after steam distillation or if steam distillation is not feasible.

Parameters:

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Hexane : Ethyl Acetate (Gradient 95:5 → 80:20).

Step-by-Step Protocol:

• Loading: Dissolve the crude residue in a minimum volume of DCM. Load onto the column.

• Elution:

  • Fraction 1 (High

    ): 4-Fluoro-2-methoxy-6-nitroaniline .[2]

    • Mechanism:[3][4][5][6][7][8][9] Due to intramolecular H-bonding, the 6-nitro isomer interacts weakly with the silica hydroxyls and elutes rapidly.

  • Fraction 2 (Intermediate): Unreacted Starting Material (if not removed by acid wash).

  • Fraction 3 (Low

    ): 4-Fluoro-2-methoxy-5-nitroaniline .

    • Mechanism:[3][4][5][6][7][8][9] Strong interaction with silica due to exposed NH₂ and NO₂ groups.

• Monitoring: Use TLC (Hexane:EtOAc 7:3). The target spot will be the top-most yellow spot.

Method C: Recrystallization

Best for: Final physical form generation.

Solvent System: Ethanol (95%) or Methanol/Water.

• Dissolve the semi-pure solid in boiling Ethanol (approx. 5-10 mL/g).

• Hot Filtration: If insoluble particles remain, filter while hot.

• Crystallization: Allow the solution to cool slowly to room temperature, then chill to 0 °C.

  • Note: If the 6-nitro isomer oils out (common due to low melting point), reheat and add a drop of water until turbid, then cool very slowly with stirring.

• Filtration: Collect crystals and wash with cold Hexane.

Part 3: Process Workflow Diagram

Caption: Workflow exploiting the steam volatility of the ortho-nitro isomer for primary separation.

Part 4: Analytical Control (HPLC)

To validate the separation of the 6-nitro target from the 5-nitro impurity, use the following HPLC method.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 20 min
Flow Rate	1.0 mL/min
Detection	UV at 254 nm and 280 nm
Retention Order	1st: 5-Nitro Isomer (More Polar)2nd: 6-Nitro Isomer (Less Polar)

Note: The retention order in Reverse Phase (RP) is generally driven by polarity. The H-bonded 6-nitro isomer is effectively less polar and interacts more strongly with the C18 chain, eluting later than the exposed 5-nitro isomer.

References

• ChemicalBook. (2019). Preparation of 4-fluoro-2-Methoxy-5-Nitroaniline and related isomers.[9] Retrieved from .

• Organic Syntheses. (1943). o-Nitroaniline (Steam Distillation Protocol). Org.[1][6][7][8][10][11] Synth. Coll. Vol. 2, p. 501.[1] Retrieved from .

• BenchChem. (2025). Solvent selection for effective recrystallization of nitroaromatic compounds. Retrieved from .

• PubChem. (2025). Compound Summary: 4-Fluoro-2-methoxy-5-nitroaniline (Impurity Profile).[9] Retrieved from .

• Urner, L. et al. (2022).[10] Intramolecular N-H[10]···F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines. Chemistry – A European Journal. Retrieved from .

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. achmem.com [achmem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Virtual Labs [oc-amrt.vlabs.ac.in]
• 6. m.youtube.com [m.youtube.com]
• 7. studylib.net [studylib.net]
• 8. Purification by Steam distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 9. WO2018207120A1 - A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline - Google Patents [patents.google.com]
• 10. escholarship.org [escholarship.org]
• 11. Steam distillation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Removing 4-Fluoro-2-methoxy-6-nitroaniline impurity from API precursors

Topic: Removal of 4-Fluoro-2-methoxy-6-nitroaniline from API Precursors

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Context: Kinase Inhibitor Synthesis (e.g., Osimertinib/Tagrisso intermediates) Compliance Standard: ICH M7 (Mutagenic Impurities)[1]

Executive Summary

Welcome to the technical support hub for 4-Fluoro-2-methoxy-6-nitroaniline (henceforth Impurity A ). This compound is a common regioisomer byproduct or unreacted starting material in the synthesis of EGFR tyrosine kinase inhibitors.

The Core Challenge: Unlike its 5-nitro isomer, Impurity A possesses a nitro group ortho to the amine. This creates a strong intramolecular hydrogen bond (

), significantly reducing its polarity and basicity. Standard acid washes often fail because Impurity A remains lipophilic and does not protonate easily, tracking into the organic layer with your API intermediate.

This guide provides troubleshooting for solubility, extraction, and scavenging based on these unique physicochemical properties.

Module 1: Physicochemical Profiling (Know Your Enemy)

Before attempting remediation, confirm you are fighting the correct isomer. The ortho-nitro effect alters the separation logic.

Property	Value / Characteristic	Impact on Purification
Structure	Nitro group at C6 (Ortho to Amine)	Forms stable 6-membered intramolecular H-bond ring.
Basicity (pKa)	~0.5 - 1.0 (Extremely Weak Base)	Critical: Will not protonate in mild acid (pH 3-4). Requires strong acid to solubilize in water.
LogP (Lipophilicity)	High (due to internal H-bond)	High solubility in DCM, Toluene, EtOAc. Hard to wash out with water.
Solubility	Low in acidic water; High in non-polar organics	"Acid wash" strategies must be inverted (keep API in water, Impurity A in organic).
Toxicity	Potential Genotoxic Impurity (PGI)	Limit is often <10 ppm (TTC based).

Module 2: Troubleshooting Extraction (The "pH Swing")

User Query: "I tried washing my reaction mixture (DCM layer) with 1N HCl, but the impurity level didn't drop. Why?"

Diagnosis: You are likely assuming Impurity A acts like a standard aniline. It does not. Due to the electron-withdrawing fluorine and nitro groups—plus the ortho H-bond—Impurity A is too weakly basic to protonate at pH 1-2. It stays in the DCM layer with your product.

The Solution: The Reverse-Phase pH Swing If your API precursor (e.g., an indole-pyrimidine) is more basic (pKa > 3-4), you must drive the API into the water , not the impurity.[1]

Protocol: Differential Protonation Extraction

• Dissolution: Dissolve the crude mixture in a non-polar solvent (DCM or Toluene).

• Acid Extraction (The Separation):

  • Wash with 2.0 eq of Aqueous HCl (or H2SO4). Target aqueous pH < 1.0.

  • Mechanism: The API precursor (more basic) protonates and moves to the aqueous phase. Impurity A (weak base) remains unprotonated in the organic layer.

• Phase Cut: Discard the organic layer (contains Impurity A).

• Recovery:

  • Take the acidic aqueous layer (contains API).

  • Add fresh DCM.

  • Slowly basify with NaOH/NH4OH to pH > 9.

  • The API deprotonates and extracts back into the fresh DCM.

• Result: Impurity A is purged in the first organic waste stream.

Figure 1: Differential Protonation Strategy. By exploiting the low basicity of the nitroaniline impurity, we force the API into the water phase while the impurity remains organic.

Module 3: Troubleshooting Crystallization

User Query: "Recrystallization from Ethanol/Water isn't working. The impurity co-crystallizes. What solvent system should I use?"

Diagnosis: The intramolecular hydrogen bond in Impurity A makes it "hide" from polar solvents like Ethanol. It mimics the solubility profile of your API if the API is also aromatic/lipophilic.

The Solution: Disruption & Displacement You need a solvent system that disrupts the intramolecular H-bond or exploits the high solubility of the impurity in aromatics.[1]

Recommended Solvent Systems

• IPA / Water (Gradient Cooling):

  • Impurity A is sparingly soluble in water but soluble in IPA.

  • Protocol: Dissolve API in hot IPA (5 vol). Add water (anti-solvent) slowly at reflux until cloud point. Cool slowly to 0°C. The impurity should remain in the mother liquor (ML).

• Toluene / Heptane (The "Like-Dissolves-Like" Trap):

  • Why: Impurity A is highly soluble in Toluene due to pi-stacking and lipophilicity.

  • Protocol: Dissolve crude in minimum hot Toluene. Add Heptane (anti-solvent) to precipitate the API. Impurity A stays solubilized in the Toluene-rich ML.

Critical Parameter: Wash Volume. Because Impurity A is surface-active, it often adheres to the crystal surface.

• Action: Perform a displacement wash with cold solvent (e.g., 90:10 Heptane:Toluene) immediately after filtration. Do not let the cake run dry before washing.

Module 4: Chemical Scavenging (The "Polishing" Step)[1]

User Query: "I am at 500 ppm and need to get to <10 ppm. Crystallization yield loss is too high. Can I scavenge it?"

Diagnosis: At low concentrations, thermodynamics works against crystallization. You need a kinetic scavenger.

The Solution: Thiol-Modified Silica or Activated Carbon

Option A: Activated Carbon (Specific Grades)

Nitroanilines have high affinity for carbon due to the aromatic ring.

• Recommendation: Use CNO or SX Ultra grades (steam activated).

• Protocol:

  • Dissolve API in Methanol or THF (5-10 vol).

  • Add 10% w/w Activated Carbon.

  • Heat to 50°C for 2 hours (breaks the H-bond shell, allowing adsorption).

  • Filter hot over Celite.

Option B: Resin Scavenging

If the impurity has a free amine (even if weak), electrophilic scavenger resins can work, but the nitro group deactivates the amine.

• Better Approach: Use a Strong Acid Cation Exchange Resin (e.g., Dowex 50W) if your API is significantly more basic.

  • Pass solution through resin. API binds (protonates). Impurity A flows through (too weak to bind).

  • Elute API with Ammonia/Methanol.

Module 5: Analytical Validation

User Query: "I cannot separate the 6-nitro impurity from the 5-nitro isomer or the API on my HPLC."

Diagnosis: Regioisomers often co-elute on C18 columns.

Method Development Guide:

• Column: Switch to Phenyl-Hexyl or Biphenyl stationary phases. The pi-pi interaction differentiates the ortho-nitro (twisted ring) from the para/meta-nitro (planar) isomers.

• Mobile Phase: Use Methanol instead of Acetonitrile (Methanol promotes pi-pi selectivity).

• Wavelength: Nitroanilines have distinct UV shifts. Check absorbance at 254 nm vs 280 nm . The ortho-isomer often has a hypsochromic shift (blue shift) due to steric hindrance of resonance.

Figure 2: Analytical troubleshooting for nitroaniline regioisomers.

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[] Link

• G.L. Patrick. An Introduction to Medicinal Chemistry. (Discussion on physicochemical properties of kinase inhibitors and bioisosteres).

• PubChem . 4-Fluoro-2-methoxy-6-nitroaniline Compound Summary. National Library of Medicine. Link

• Tung, et al.Process for the preparation of Osimertinib.
• Anderson, N.G.Practical Process Research & Development. Academic Press. (Source for "pH swing" extraction logic for anilines).

Sources

• 1. Design, Synthesis and Biological Evaluation of Novel Osimertinib-Based HDAC and EGFR Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 4-Fluoro-2-methoxy-6-nitroaniline: From Single Crystal X-ray Diffraction to Spectroscopic Methods

Abstract

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount for understanding its function, reactivity, and potential applications. This guide provides a comprehensive technical overview of the methodologies for the structural analysis of 4-Fluoro-2-methoxy-6-nitroaniline, a substituted aniline with potential applications in medicinal chemistry and materials science. While a definitive crystal structure for this specific compound is not publicly available, this guide will present a detailed, field-proven protocol for its analysis by single-crystal X-ray diffraction (SCXRD), the gold standard for structural elucidation. Furthermore, we will objectively compare SCXRD with alternative and complementary techniques, including powder X-ray diffraction (PXRD) and various spectroscopic methods, providing the supporting rationale and experimental data to guide your analytical choices.

Introduction: The Significance of Structural Analysis for 4-Fluoro-2-methoxy-6-nitroaniline

4-Fluoro-2-methoxy-6-nitroaniline (C₇H₇FN₂O₃) is a small organic molecule featuring a substituted benzene ring.[1][2][3] The presence of electron-donating (amino, methoxy) and electron-withdrawing (fluoro, nitro) groups on the aromatic ring suggests a "push-pull" electronic structure, which can lead to interesting optical and electronic properties.[4][5][6] In the context of drug development, the precise arrangement of these functional groups in the solid state dictates intermolecular interactions, which in turn influence critical properties such as solubility, stability, and bioavailability.[7] Therefore, a definitive crystal structure is invaluable for establishing structure-activity relationships (SAR).[8]

This guide will walk through the definitive method for obtaining this structural information—single-crystal X-ray diffraction—and compare its outputs with other common analytical techniques.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the most powerful technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[8] It provides unambiguous information about bond lengths, bond angles, and intermolecular interactions. The following section outlines a detailed, best-practice protocol for the SCXRD analysis of a novel compound like 4-Fluoro-2-methoxy-6-nitroaniline.

Experimental Protocol for SCXRD Analysis

The journey from a powdered sample to a refined crystal structure is a multi-step process that demands careful execution.

Step 1: Crystal Growth - The Foundation of a High-Quality Structure

The success of an SCXRD experiment is entirely dependent on the quality of the single crystal. For a molecule like 4-Fluoro-2-methoxy-6-nitroaniline, which is a solid at room temperature, several crystallization techniques can be employed. Slow evaporation from a suitable solvent is often the first method of choice due to its simplicity and effectiveness.

• Rationale for Solvent Selection: The choice of solvent is critical. The ideal solvent will dissolve the compound to a moderate extent. A solvent in which the compound is too soluble will not allow for the slow, ordered deposition of molecules necessary for crystal growth. Conversely, a solvent in which the compound is poorly soluble will result in rapid precipitation and the formation of a microcrystalline powder. For aniline derivatives, common solvents to screen include ethanol, methanol, acetone, and ethyl acetate.[9]

• Procedure:

  • Prepare a saturated or near-saturated solution of 4-Fluoro-2-methoxy-6-nitroaniline in a selected solvent in a clean vial.

  • Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

  • Monitor the vial periodically for the formation of well-defined, transparent crystals.

Step 2: Crystal Mounting and Data Collection

Once suitable crystals are obtained, a single, defect-free crystal is selected for analysis.

• Procedure:

  • Under a microscope, select a crystal with sharp edges and uniform transparency, typically 0.1-0.3 mm in each dimension.

  • Mount the selected crystal on a goniometer head.

  • The mounted crystal is then placed on the diffractometer and flash-cooled to a low temperature (typically 100 K) in a stream of cold nitrogen gas. This minimizes thermal vibrations of the atoms, leading to a more precise structure.[8]

  • The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation with a wavelength of 0.71073 Å), and the diffraction pattern is recorded on a detector as the crystal is rotated.[8]

Step 3: Structure Solution and Refinement

The collected diffraction data is then processed to generate the final crystal structure.

• Procedure:

  • The diffraction spots are indexed to determine the unit cell parameters and the crystal system.

  • The data is integrated to determine the intensities of the reflections.

  • The structure is "solved" using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • The model is then "refined" using least-squares methods to improve the fit between the calculated and observed diffraction data. This process yields the final, high-precision atomic coordinates, bond lengths, and bond angles.

Hypothetical Crystallographic Data for 4-Fluoro-2-methoxy-6-nitroaniline

While no published crystal structure exists for this specific molecule, the following table illustrates the typical data obtained from an SCXRD experiment, based on known structures of similar aniline derivatives.[10][11]

Parameter	Hypothetical Value	Significance
Chemical Formula	C₇H₇FN₂O₃	Confirms the elemental composition of the crystal.
Formula Weight	186.14 g/mol	Molar mass of the compound.
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the crystal lattice.
Space Group	e.g., P2₁/c or Pca2₁	Defines the symmetry elements within the unit cell.
a, b, c (Å)	e.g., a=8.5, b=12.1, c=7.2	The dimensions of the unit cell.
α, β, γ (°)	e.g., α=90, β=105.3, γ=90	The angles between the unit cell axes.
Volume (ų)	~800-1000	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
Density (calculated) (g/cm³)	~1.5-1.7	The calculated density of the crystal.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (S)	~1.0	An indicator of the quality of the refinement. A value close to 1 is ideal.

Note: This data is illustrative and represents a plausible outcome for a successful SCXRD analysis of this compound.

Visualizing the SCXRD Workflow

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Comparative Analysis of Alternative Structural Characterization Techniques

While SCXRD provides the most detailed structural information, other techniques can offer valuable, often complementary, data or may be more suitable when single crystals are not available.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for analyzing the bulk properties of a crystalline solid.[12][13][14] Instead of a single crystal, a finely powdered sample containing thousands of randomly oriented crystallites is used.

• Principle: The diffraction of X-rays by the powder produces a characteristic pattern of diffraction peaks at different angles. This pattern serves as a "fingerprint" for a specific crystalline phase.

• Applications:

  • Phase Identification: Comparing the experimental PXRD pattern to a database of known patterns can identify the crystalline phases present in a sample.

  • Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will produce distinct PXRD patterns, making it a crucial tool in pharmaceutical development.[7]

  • Purity Analysis: The presence of crystalline impurities can be detected.

• Limitations vs. SCXRD: While PXRD is excellent for characterizing known crystalline materials, determining a new crystal structure from powder data alone is significantly more challenging than with single-crystal data, especially for complex organic molecules.[15] It typically does not provide the same level of precision for bond lengths and angles as SCXRD.[14]

Spectroscopic Techniques

Spectroscopic methods provide information about the molecular structure by probing the interaction of molecules with electromagnetic radiation. They are essential for confirming the chemical identity and understanding the electronic properties of a compound.

• UV-Visible (UV-Vis) Spectroscopy: This technique provides information about the electronic transitions within a molecule. For a "push-pull" system like 4-Fluoro-2-methoxy-6-nitroaniline, a strong absorption band in the UV-Vis region would be expected, corresponding to a π→π* intramolecular charge transfer (ICT) transition.[4][16] The position of this absorption maximum is often sensitive to solvent polarity (solvatochromism).[16]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies. For the target molecule, one would expect to see characteristic peaks for N-H stretching (from the aniline group), C-O stretching (from the methoxy group), and N-O stretching (from the nitro group).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are arguably the most powerful tools for determining the connectivity of atoms in a molecule in solution. It provides detailed information about the chemical environment of each hydrogen and carbon atom, allowing for the elucidation of the molecular skeleton.

Summary of Analytical Techniques

The following table provides a direct comparison of the primary analytical techniques for the structural characterization of 4-Fluoro-2-methoxy-6-nitroaniline.

Technique	Information Provided	Advantages	Disadvantages
Single-Crystal X-ray Diffraction (SCXRD)	Definitive 3D atomic arrangement, bond lengths, bond angles, intermolecular interactions.[8]	Unambiguous and high-precision structural data.	Requires a high-quality single crystal of suitable size, which can be difficult to grow.[14]
Powder X-ray Diffraction (PXRD)	Crystalline "fingerprint," phase identification, polymorph screening, bulk sample analysis.[13]	Non-destructive, fast, and suitable for polycrystalline materials.[12][13]	Generally not suitable for ab initio structure determination of unknown small molecules.[15]
NMR Spectroscopy	Atomic connectivity, molecular skeleton in solution.	Provides detailed information about the chemical structure in the solution state.	Does not provide information about the solid-state packing or intermolecular interactions.
IR Spectroscopy	Presence of functional groups.	Fast, non-destructive, and provides a characteristic fingerprint of functional groups.	Provides limited information about the overall 3D structure.
UV-Vis Spectroscopy	Electronic transitions, information on conjugation and charge transfer.[4][16]	Sensitive to electronic structure and can be used to study solvatochromic effects.[16]	Provides very limited information about the atomic arrangement.

Logical Relationship of Analytical Techniques

Caption: Interrelation of techniques for comprehensive material characterization.

Conclusion

The comprehensive characterization of a novel compound like 4-Fluoro-2-methoxy-6-nitroaniline requires a multi-faceted analytical approach. While spectroscopic techniques like NMR, IR, and UV-Vis are indispensable for confirming the molecular identity and probing electronic properties, single-crystal X-ray diffraction remains the unequivocal gold standard for determining the precise three-dimensional atomic arrangement in the solid state. In cases where single crystals are elusive, powder X-ray diffraction serves as a powerful tool for analyzing bulk crystalline properties and identifying polymorphs. The selection of the appropriate analytical technique(s) should be guided by the specific research question, the nature of the sample, and the desired level of structural detail. For those in drug development and materials science, the investment in obtaining a single-crystal structure often pays significant dividends in understanding and predicting the behavior of a molecule.

References

• Thakral, N. K., Zanon, R. L., Kelly, R. C., & Thakral, S. (2018). Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations. Journal of Pharmaceutical Sciences, 107(12), 2969–2982. [Link]

• Blagden, N., & de Matas, M. (2014). Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. Pharmaceutical Technology Europe, 26(2). [Link]

• da Silva, I. (2023, July 19). Strengths and Limitations of Powder X-ray Diffraction. CCDC. [Link]

• Máximo-Canadas, M., & Borges, I. (2024). Absorption spectra of p-nitroaniline derivatives: charge transfer effects and the role of substituents. Journal of Molecular Modeling, 30(4), 101. [Link]

• ResearchGate. (2023). (PDF) Absorption Spectra of p-Nitroaniline Derivatives: Charge Transfer Effects and the Role of Substituents. ResearchGate. [Link]

• Máximo-Canadas, M., & Borges, I. (2023). Absorption Spectra of P-Nitroaniline Derivatives: Charge Transfer Effects and the Role of Substituents. SSRN. [Link]

• University of Wisconsin-Madison. (n.d.). Powder X-ray Diffraction Protocol/SOP. University of Wisconsin-Madison Chemistry Facilities. Retrieved February 25, 2026, from [Link]

• Creative Biostructure. (n.d.). Overview of Powder X-ray Diffraction (PXRD). Creative Biostructure. Retrieved February 25, 2026, from [Link]

• SlideServe. (2016, February 24). Spectroscopic & Physicochemical Properties of p-Nitroaniline. SlideServe. [Link]

• Dera, P., & Katrusiak, A. (2003). X-ray powder diffraction studies of aniline derivatives. Powder Diffraction, 18(3), 266-268. [Link]

• ResearchGate. (n.d.). Experimental details of single-crystal X-ray diffraction. ResearchGate. Retrieved February 25, 2026, from [Link]

• Pharmaffiliates. (n.d.). 4-Fluoro-2-methoxy-6-nitroaniline. Pharmaffiliates. Retrieved February 25, 2026, from [Link]

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Technical Comparison Guide: COA Parameters for 4-Fluoro-2-methoxy-6-nitroaniline

This guide details the Certificate of Analysis (COA) parameters for 4-Fluoro-2-methoxy-6-nitroaniline (CAS: 2092773-15-2).[1]

Note on Isomer Specificity: This compound is a regioisomer of the widely known Osimertinib intermediate (4-Fluoro-2-methoxy-5 -nitroaniline). Distinction between the 6-nitro and 5-nitro isomers is the single most critical quality attribute (CQA) for this material, as cross-contamination leads to irreversible structural errors in downstream drug synthesis.

Executive Summary: The Regioisomer Challenge

In the synthesis of fluorinated heterocycles, 4-Fluoro-2-methoxy-6-nitroaniline serves as a specialized building block, distinct from its more common isomer, the 5-nitro variant used in EGFR inhibitors.

For researchers, the primary challenge is regio-purity . Standard nitration of 4-fluoro-2-methoxyaniline yields a mixture favored towards the 5-nitro isomer (~80:20 ratio). Consequently, "Standard Grade" 6-nitroaniline often contains significant (1–5%) 5-nitro contamination. This guide advocates for a High-Purity Pharma Grade specification to prevent "dead-end" byproducts in subsequent cyclization steps.

Product Identification

• Chemical Name: 4-Fluoro-2-methoxy-6-nitroaniline[1][2]

• CAS Number: 2092773-15-2[1][2]

• Molecular Formula: C

  H FN O [1][3][4][5]

• Molecular Weight: 186.14 g/mol [3][5][6]

• Key Structural Feature: Nitro group at the ortho position to the amine, flanked by the methoxy group (crowded environment).

Comparative Analysis: Grade Specifications

The following table contrasts the recommended "Pharma Grade" specifications against typical "Industrial Grade" alternatives found in the market.

Parameter	Pharma Grade (Recommended)	Industrial/Standard Grade	Impact on Drug Development
Assay (HPLC)	≥ 98.5%	≥ 95.0%	Low purity requires extensive downstream purification, reducing overall yield.
Regioisomer Impurity (5-Nitro Isomer)	≤ 0.15%	≤ 2.0% - 5.0%	Critical: The 5-nitro isomer reacts at similar rates but forms wrong substitution patterns, leading to toxic byproducts.
Appearance	Yellow to Orange Crystalline Powder	Dark Brown/Red Lumps	Dark color indicates oxidation products (azo/azoxy dimers) that poison reduction catalysts.
Water (KF)	≤ 0.5%	≤ 2.0%	Excess water interferes with anhydrous coupling reactions (e.g., with acid chlorides).
Melting Point	Distinct Range (Reported)	Broad Range (>5°C spread)	Broad range confirms the presence of eutectic impurities (isomers).
Residual Solvents	Methanol ≤ 3000 ppmToluene ≤ 890 ppm	Not Controlled	Residual solvents can react or quench reagents (e.g., Methanol reacts with electrophiles).

Critical Quality Attributes (CQA) & Experimental Logic

The Regioisomer Separation (The "5-Nitro" Problem)

The synthesis of the 6-nitro target involves electrophilic aromatic substitution. The methoxy group (ortho/para director) and fluorine (ortho/para director) compete.

• Pathway A (Major): Nitration para to Fluorine

  5-Nitro Isomer (Less sterically hindered).

• Pathway B (Minor): Nitration ortho to Fluorine

  6-Nitro Isomer (Target, sandwiched between F and OMe).

Why it matters: If you use the 6-nitro isomer to synthesize a benzimidazole or quinoxaline, the presence of the 5-nitro isomer will generate a structural isomer of your final drug. These isomers often have identical mass (MS) and similar polarity, making them nearly impossible to separate at the final API stage. Control must happen here.

Validated HPLC Protocol for Isomer Quantitation

To ensure the ≤0.15% limit is met, a standard C18 column is often insufficient due to the structural similarity. A Phenyl-Hexyl or Fluorophenyl column provides better selectivity for nitro-regioisomers.

Methodology:

• Column: XSelect CSH Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 mins.

• Detection: UV at 254 nm (Nitro absorbance) and 210 nm.

• System Suitability: Resolution (

  ) between 5-nitro and 6-nitro peaks must be > 2.0.

Visualizing the Impurity Pathway

The following diagram illustrates the origin of the critical impurity and the QC checkpoint.

Caption: Figure 1. Origin of the critical 5-nitro regioisomer impurity and the necessary purification/QC checkpoint to ensure Pharma Grade specificity.

Experimental Validation: Use-Test Protocol

To validate the COA claims, researchers should perform a "Use-Test" reduction. The 6-nitro group is sterically crowded; if the material is impure or degraded, the reduction to the diamine will stall or yield azo-dimers.

Protocol:

• Dissolve: 1.0 eq of 4-Fluoro-2-methoxy-6-nitroaniline in Methanol.

• Catalyst: Add 10 wt% Pd/C (50% wet).

• Reaction: Hydrogenate at 1 atm (balloon) or 30 psi.

• Checkpoint: Monitor by TLC/LCMS.

  • Pass: Clean conversion to 4-Fluoro-6-methoxy-1,2-phenylenediamine within 2-4 hours.

  • Fail: Presence of hydroxylamine intermediate (incomplete reduction) or colored azo compounds (dimerization due to impurities).

References

• Sigma-Aldrich. (2024). 4-Fluoro-2-methoxy-6-nitroaniline Product Specification & CAS Data. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 57429072 (5-Nitro Isomer Comparison). Retrieved from

• BenchChem. (2025).[7] Synthesis and Troubleshooting of Fluorinated Nitroanilines. Retrieved from

• ChemicalBook. (2024). Regioisomer Separation Strategies for Nitroanilines. Retrieved from

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Fluoro-2-methoxy-6-nitroaniline

As researchers and professionals in drug development, our work with novel chemical intermediates like 4-Fluoro-2-methoxy-6-nitroaniline is fundamental to innovation. This compound, a key building block in organic synthesis, demands not only precision in its application but also unwavering diligence in its handling and disposal.[1] Adherence to proper disposal protocols is not merely a regulatory formality; it is a cornerstone of our commitment to laboratory safety, environmental stewardship, and scientific integrity.

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 4-Fluoro-2-methoxy-6-nitroaniline. Moving beyond a simple checklist, we will explore the causality behind these procedures, grounding our actions in the chemical's specific hazard profile and the governing regulatory landscape.

Hazard Profile and Risk Assessment: The "Why" Behind the Procedure

Understanding the intrinsic risks of 4-Fluoro-2-methoxy-6-nitroaniline is the first step toward managing it effectively. Its physical and toxicological properties necessitate a classification as hazardous waste.

Table 1: Chemical and Physical Properties of 4-Fluoro-2-methoxy-6-nitroaniline

Property	Value	Source
CAS Number	2092773-15-2	[2]
Molecular Formula	C7H7FN2O3	[3]
Molecular Weight	186.14 g/mol	[1][4]
Physical Form	Light yellow to brown solid; Crystal - Powder	[5]
Storage	Inert atmosphere, Room Temperature or +4°C	[3]

The primary concern stems from the compound's health hazards, which are summarized by its GHS (Globally Harmonized System) classification. These classifications are the data-driven basis for the stringent handling and disposal requirements.

Table 2: GHS Hazard Classification for Structurally Similar Nitroanilines

Hazard Statement	Description	GHS Pictogram	Source(s)
H302	Harmful if swallowed	сигнал попередження	[3][4][6]
H315	Causes skin irritation	сигнал попередження	[6][7]
H319	Causes serious eye irritation	сигнал попередження	[6][7]
H332	Harmful if inhaled	сигнал попередження	[3]
H335	May cause respiratory irritation	сигнал попередження	[4][6][7]
H341	Suspected of causing genetic defects	Небезпека для здоров'я

Note: Classifications are based on the specified compound and closely related structural analogs. It is imperative to consult the specific Safety Data Sheet (SDS) provided by your supplier.

These hazards dictate that 4-Fluoro-2-methoxy-6-nitroaniline must be managed as a toxic chemical waste. Exposure can occur through inhalation of dust, skin/eye contact, and ingestion, potentially causing both acute and chronic health effects.[1][8] Furthermore, preventing its release into the environment is critical, as related compounds can be toxic to aquatic life.[9]

The Regulatory Framework: Adhering to "Cradle-to-Grave" Management

In the United States, the disposal of chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). This act establishes a "cradle-to-grave" management system, which means that the responsibility for hazardous waste lies with the generator—from the moment it is created to its final, safe disposal.

Due to its toxicity profile, 4-Fluoro-2-methoxy-6-nitroaniline waste falls under this regulatory umbrella.[6] It is illegal and unsafe to dispose of this chemical via standard trash or sewer systems. Such actions can lead to injury for sanitation workers, contamination of wastewater treatment systems, and significant environmental damage.[10]

Standard Operating Procedure (SOP) for Disposal

This protocol outlines the self-validating steps required for the compliant disposal of 4-Fluoro-2-methoxy-6-nitroaniline from the point of generation to final pickup.

Step 1: Waste Collection at the Point of Generation

The foundation of safe disposal begins in the laboratory, at the "satellite accumulation area"—a location at or near the point of waste generation and under the control of the lab personnel.[11]

• Container Selection: Use only containers that are in good condition and chemically compatible with 4-Fluoro-2-methoxy-6-nitroaniline. High-density polyethylene (HDPE) or glass containers are typically appropriate. The container must have a securely closing lid.[11]

• Labeling: This is a critical compliance and safety step. The moment the first drop of waste enters the container, it must be labeled. The label must clearly and legibly include:

  • The words "Hazardous Waste" [11]

  • The full chemical name: "4-Fluoro-2-methoxy-6-nitroaniline" (no formulas or abbreviations)[11]

  • An approximate percentage of the contents if mixed with solvents.[11]

• Container Management: Keep the waste container tightly sealed except when adding waste.[11] This prevents the release of vapors and protects against spills. Never leave a funnel in the container.[11]

Step 2: Waste Segregation

Proper segregation is essential to prevent dangerous chemical reactions.

• Do Not Mix: Never mix hazardous waste with non-hazardous waste.[12] This is not only unsafe but also makes the entire mixture legally hazardous, significantly increasing disposal costs.[12]

• Chemical Compatibility: Store the 4-Fluoro-2-methoxy-6-nitroaniline waste container away from incompatible materials. The Safety Data Sheet (SDS) for a similar compound lists acids, strong oxidizing agents, acid anhydrides, and acid chlorides as incompatible. Segregate it from these chemical classes.[11]

Step 3: Spill and Emergency Response

Accidents can happen, and preparation is key.

• Personal Protective Equipment (PPE): Before cleaning a spill, ensure you are wearing appropriate PPE, including a lab coat, chemical-impermeable gloves (e.g., nitrile), and tightly fitting safety goggles.[7][13]

• Containment: For a small, manageable spill of the solid material, prevent dust formation.[7][13] Use an inert absorbent material like vermiculite or sand to cover and collect the spill.[9]

• Cleanup: Carefully sweep or scoop the contained material and absorbent into your designated hazardous waste container.[9][13] Use spark-proof tools if a flammable solvent is involved.[13]

• Decontamination: Clean the spill area thoroughly. All cleanup materials, including contaminated wipes and PPE, must also be disposed of as hazardous waste.[9]

• Reporting: Report any significant spill to your institution's Environmental Health & Safety (EH&S) department.

Step 4: Arranging for Professional Disposal

Hazardous waste must be disposed of through a licensed and regulated facility.[12]

• EH&S Coordination: Your institution's EH&S office is your partner in this process.[11] They manage the hazardous waste program and contract with specialized disposal companies.

• Scheduling Pickup: Once your waste container is approximately 90% full, complete a chemical waste pickup request form as required by your institution.[11] EPA regulations mandate that full containers be removed from satellite accumulation areas promptly (e.g., within 72 hours).[11]

• Documentation: Maintain any required documentation, such as manifests, which track the waste from your lab to the final treatment, storage, and disposal facility (TSDF).[12][14] This documentation is a key part of the "cradle-to-grave" responsibility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for compliant waste management in the laboratory.

Figure 1: Workflow for compliant disposal of 4-Fluoro-2-methoxy-6-nitroaniline.

Conclusion

The proper disposal of 4-Fluoro-2-methoxy-6-nitroaniline is a non-negotiable aspect of responsible research. By understanding its hazard profile, adhering to the EPA's regulatory framework, and implementing a robust standard operating procedure, we ensure the safety of our colleagues and the protection of our environment. This diligence upholds the integrity of our work and reinforces the trust placed in us as scientific professionals. Always prioritize safety and when in doubt, consult your institution's Environmental Health & Safety department.

References

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• Sigma-Aldrich. (n.d.). 4-Fluoro-2-methoxy-6-nitroaniline | 2092773-15-2.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Columbia University.
• U.S. Environmental Protection Agency. (n.d.). MANAGING YOUR HAZARDOUS WASTE: A Guide for Small Businesses.
• ChemicalBook. (2026, January 24). Chemical Safety Data Sheet MSDS / SDS - 4-fluoro-2-Methoxy-5-nitroaniline.
• ECHEMI. (n.d.). 4-fluoro-2-Methoxy-5-nitroaniline SDS, 1075705-01-9 Safety Data Sheets.
• TCI EUROPE N.V. (2025, November 10). F1246 - 4-Fluoro-2-methoxy-5-nitroaniline - SAFETY DATA SHEET.
• ChemicalBook. (2023, December 12). 4-Fluoro-2-Methoxy-5-nitroaniline: properties, applications and safety.
• Apollo Scientific. (n.d.). 4-Fluoro-2-methylaniline - SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). 4-Fluoro-2-methoxy-5-nitroaniline | 1075705-01-9.
• Fisher Scientific. (2025, December 26). SAFETY DATA SHEET - 4-Fluoro-2-methoxyaniline.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• Achmem. (n.d.). 4-Fluoro-2-methoxy-6-nitroaniline.
• PubChem. (n.d.). 4-Fluoro-2-methyl-6-nitroaniline | C7H7FN2O2 | CID 10374842.
• Ohio EPA. (2024, June 3). Dispose of Hazardous Waste.
• PubChem. (n.d.). 4-Fluoro-2-methoxy-5-nitroaniline | C7H7FN2O3 | CID 57429072.
• Pharmaffiliates. (n.d.). CAS No : 2092773-15-2 | Product Name : 4-Fluoro-2-methoxy-6-nitroaniline.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET - 4-Methoxy-2-nitroaniline.

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